Cas no 156275-96-6 (Triisopropylsilanethiol)

• Product Name: Triisopropylsilanethiol
• CAS No: 156275-96-6
• MF: C₉H₂₂SSi
• MW: 190.421482563019
• MDL: MFCD00216593
• CID: 134893
• PubChem ID: 24866902
• Update Time: 2025-07-18

Triisopropylsilanethiol Chemical and Physical Properties

Names and Identifiers

• Silanethiol,1,1,1-tris(1-methylethyl)-
• tri(propan-2-yl)-sulfanylsilane
• Triisopropylsilanethiol
• HSSi(i-Pr)3
• triisopropylsilanthiol
• Triisopropylsilylthiol
• 1,1,1-Tris(1-methylethyl)silanethiol
• Triisopropylsilanethiol 97%
• Triisopropylsilanethiol 95%+
• triisopropyl-silanethiol
• Triisopropylsilane-thiol
• Triisopropylsilanethiol, 97%
• AKOS015912197
• E73930
• DTXSID80392455
• C9H22SSi
• tris(propan-2-yl)silanethiol
• 156275-96-6
• CPKHFNMJTBLKLK-UHFFFAOYSA-N
• triisopropylsilyl thiol
• TIPS-SH
• SCHEMBL7141
• triisopropylsilane thiol
• FT-0705590
• Silanethiol, 1,1,1-tris(1-methylethyl)-
• J-009291
• triisopropyl silanethiol
• CS-0187703
• EN300-7423687
• Silanethiol, tris(1-methylethyl)-
• AS-64344
• DB-017483

• MDL： MFCD00216593
• Inchi： 1S/C9H22SSi/c1-7(2)11(10,8(3)4)9(5)6/h7-10H,1-6H3
• InChI Key： CPKHFNMJTBLKLK-UHFFFAOYSA-N
• SMILES： S[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 190.12100
• Monoisotopic Mass: 190.12114841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.887 g/mL at 25 °C(lit.)
• Boiling Point: 70-75 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.479(lit.)
• PSA: 38.80000
• LogP: 4.09170
• Solubility: Not determined
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

Triisopropylsilanethiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Triisopropylsilanethiol

Comprehensive Overview of Triisopropylsilanethiol (CAS No. 156275-96-6): Properties, Applications, and Industry Insights

Triisopropylsilanethiol (CAS No. 156275-96-6) is a specialized organosilicon compound gaining traction in advanced material science and synthetic chemistry. With the molecular formula C₉H₂₂SSi, this silanethiol derivative is characterized by its unique thiol-functionalized silane structure, offering exceptional reactivity for surface modification, polymer crosslinking, and nano-material synthesis. Its isopropyl groups enhance steric hindrance, making it a valuable tool for controlled reactions in pharmaceutical intermediates and specialty coatings.

Recent trends in green chemistry and sustainable materials have spurred interest in Triisopropylsilanethiol as a safer alternative to traditional sulfur-containing reagents. Researchers highlight its role in click chemistry applications, particularly in bioconjugation and metal-organic framework (MOF) functionalization. A 2023 study published in Advanced Materials demonstrated its efficacy in creating self-assembled monolayers (SAMs) for biosensors, aligning with the growing demand for wearable health tech solutions.

The compound’s hydrophobicity and thermal stability (decomposition temperature >200°C) make it ideal for water-repellent coatings—a hot topic in construction and automotive industries. Manufacturers are exploring its synergy with silica nanoparticles to develop anti-icing surfaces, addressing climate-related infrastructure challenges. Notably, its low volatility complies with REACH regulations, a key concern for EU-based formulators.

In organic electronics, Triisopropylsilanethiol serves as a capping agent for quantum dots, improving device longevity in OLED displays—a sector projected to reach $80 billion by 2027. Patent analysis reveals a 40% increase in filings involving this compound since 2020, particularly for flexible electronics and energy storage applications. Its compatibility with 3D printing resins further positions it as a frontier material in additive manufacturing.

Quality benchmarks for CAS No. 156275-96-6 require ≥98% purity (GC), with stringent control of heavy metal residues for biomedical uses. Storage recommendations include argon atmosphere protection to prevent oxidation, a common query among laboratory users. Leading suppliers now provide technical datasheets with detailed NMR spectra and HPLC chromatograms, reflecting industry demands for transparency in high-performance chemicals.

Emerging applications in carbon capture technologies utilize Triisopropylsilanethiol’s affinity for metal surfaces, enabling more efficient CO₂ adsorption systems. This aligns with global net-zero initiatives, making it a sustainable chemistry focal point. Future R&D directions include photocatalytic systems and biohybrid materials, as evidenced by recent NSF-funded projects.